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Compound of Interest

Compound Name: 5'-Prenylaliarin

Cat. No.: B567528 Get Quote

A Note on Nomenclature: Scientific literature searches do not yield a compound with the

specific name "5'-Prenylaliarin." However, extensive research points to the flavonoid Aliarin, a

naturally occurring compound isolated from Dodonaea viscosa. The structure of Aliarin itself

contains a modified prenyl group at the 3'-position of its B-ring. This guide will provide a

comprehensive overview of Aliarin, its discovery, and its chemical context, including other

prenylated flavonoids isolated from the same source, which may be the subject of the original

query. It is crucial to distinguish Aliarin, the flavonoid, from Alizarin, an unrelated anthraquinone

dye, as these are often confused in search results.

Discovery and History of Aliarin
Aliarin is a flavonoid that was first isolated from the aerial parts of Dodonaea viscosa (Linn.)

Jacq., a plant belonging to the Sapindaceae family.[1] This plant is a shrub or small tree found

in tropical and subtropical regions and has a history of use in folk medicine for treating a variety

of ailments, including rheumatism, gout, inflammation, and pain.[1] The initial phytochemical

investigations of Dodonaea viscosa revealed a rich composition of flavonoids, diterpenoids,

and saponins, leading to the isolation and characterization of Aliarin.

Chemical Structure and Properties
Aliarin is classified as a 3'-prenylated flavone.[2] Its chemical structure was elucidated through

spectroscopic analysis.
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IUPAC Name: 5,7-dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3,6-dimethoxy-

4H-chromen-4-one[3]

Molecular Formula: C₂₂H₂₄O₈[3]

Molecular Weight: 416.4 g/mol [3]

CAS Number: 84294-77-9[4]

The structure features a flavone backbone with hydroxyl groups at positions 5 and 7 of the A-

ring, and methoxy groups at positions 3 and 6. The B-ring is substituted with a hydroxyl group

at the 4'-position and a 4-hydroxy-3-methylbutyl group at the 3'-position. This side chain is a

modified and saturated form of a prenyl group.

Table 1: Physicochemical Properties of Aliarin

Property Value Reference(s)

Molecular Formula C₂₂H₂₄O₈ [3]

Molecular Weight 416.4 g/mol [3]

CAS Number 84294-77-9 [4]

Appearance Yellow powder [3]

Purity >97% [3]

Experimental Protocols
Isolation of Aliarin from Dodonaea viscosa

While the original isolation paper provides the basis, a general procedure for the isolation of

flavonoids from Dodonaea viscosa involves the following steps:

Extraction: The dried and powdered aerial parts of Dodonaea viscosa are extracted with a

solvent such as ethyl acetate (EtOAc).
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Fractionation: The crude extract is then subjected to repeated column chromatography over

silica gel.

Elution: A gradient of solvents, typically a mixture of n-hexane and ethyl acetate of increasing

polarity, is used to elute the different fractions.

Purification: Fractions containing Aliarin are further purified using techniques like preparative

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield

the pure compound.

Structure Elucidation: The structure of the isolated compound is determined using

spectroscopic methods, including UV, IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry (MS).

Biological Activity and Mechanism of Action
The biological activities of pure Aliarin are not extensively documented in the available

literature. However, the crude extracts of Dodonaea viscosa, which contain Aliarin and other

prenylated flavonoids, have demonstrated a range of biological effects.

Table 2: Reported Biological Activities of Dodonaea viscosa Extracts and its Prenylated

Flavonoids
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Activity Description Reference(s)

Anti-Zika Virus

Certain prenylated flavonoids

from D. viscosa have shown

potential against the Zika virus.

[5]

Larvicidal

Clerodane diterpenoids and

some prenylated flavonoids

from D. viscosa exhibited

larvicidal activity against Aedes

albopictus and Culex pipens

quinquefasciatus.

[6]

Anti-inflammatory

Extracts of D. viscosa are used

in folk medicine for their anti-

inflammatory properties.

[1]

Antimicrobial

Various compounds from D.

viscosa have shown activity

against bacteria.

The prenyl group in flavonoids is known to enhance their biological activity, often by increasing

their lipophilicity and ability to interact with cell membranes.

Related Prenylated Flavonoids from Dodonaea
viscosa
Dodonaea viscosa is a rich source of various prenylated flavonoids. The presence of these

compounds, including those with prenyl groups at the 3' and 5' positions, may be of interest to

researchers looking into "5'-Prenylaliarin".

One notable example is 5,7,4′-trihydroxy-3′,5′-di(3-methylbut-2-enyl)-3,6-dimethoxyflavone,

which was isolated from the same plant.[6] This compound has two prenyl groups on the B-

ring, at the 3' and 5' positions.
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Caption: Chemical Structure of Aliarin.
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Caption: General Workflow for the Isolation of Aliarin.
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Caption: Logical Relationship of Flavonoid Prenylation and Biological Activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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